27-O-acetyl-withaferin A

• IUPAC Name: (1S,2R,6S,7R,9R,11S,12S,15R,16S)-6-hydroxy-2,16-dimethyl-15-[(1S)-1-[(2R)-4-methyl-6-oxo-5-(prop-1-en-2-yloxymethyl)-2,3-dihydropyran-2-yl]ethyl]-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadec-4-en-3-one
• InChI: InChI=1S/C31H42O6/c1-16(2)35-15-20-17(3)13-24(36-28(20)34)18(4)21-7-8-22-19-14-27-31(37-27)26(33)10-9-25(32)30(31,6)23(19)11-12-29(21,22)5/h9-10,18-19,21-24,26-27,33H,1,7-8,11-15H2,2-6H3/t18-,19-,21+,22-,23-,24+,26-,27+,29+,30-,31+/m0/s1
• InChI Key: YZEBCLLFNQVHLY-MUVZKNPUSA-N
• Canonical SMILES: CC1=C(C(=O)OC(C1)C(C)C2CCC3C2(CCC4C3CC5C6(C4(C(=O)C=CC6O)C)O5)C)COC(=C)C
• Isomeric SMILES: CC1=C(C(=O)O[C@H](C1)[C@@H](C)[C@H]2CC[C@@H]3[C@@]2(CC[C@H]4[C@H]3C[C@@H]5[C@]6([C@@]4(C(=O)C=C[C@@H]6O)C)O5)C)COC(=C)C
• Molecular Formula: C31H42O6
• Molecular Weight: 510.7 g/mol

Description

27-O-acetyl-withaferin A is a bioactive compound derived from the medicinal plant Withania somnifera , commonly known as Ashwagandha . This plant belongs to the Solanaceae family and has been used in Ayurvedic medicine for centuries. The compound is a steroidal lactone with promising anticancer properties.

Scientific Research Applications

1. Structure-Activity Relationships and Bioactivities

Research has explored the structure-activity relationships of withanolides, including 27-O-acetyl-withaferin A, to understand their diverse bioactivities. Acetylation of 27-OH enhances both cytotoxicity and cytoprotective heat-shock-inducing activity, suggesting potential for the development of drugs to combat protein aggregation-associated diseases (Wijeratne et al., 2014).

2. Anticancer Properties

Withaferin A, from which 27-O-acetyl-withaferin A is derived, has demonstrated potential for cancer treatment. It suppresses skin tumor formation in a mouse model by inhibiting cell proliferation and affecting metabolic pathways like acetyl-CoA carboxylase 1, indicating a potential for chemoprevention (Li et al., 2016).

3. Impact on Cellular Mechanisms

The compound is also known to induce oxidative stress and apoptosis in cancer cells, with studies revealing its impact on molecular pathways such as PI3K/Akt and JNKinase. This demonstrates its potential in targeted cancer therapies (Yu & Kim, 2014).

4. Analytical Methodologies

Analytical methodologies have been developed for the analysis of withanolides, including 27-O-acetyl-withaferin A, in Withania somnifera. These methods provide a framework for qualitative and quantitative analysis, crucial for further pharmaceutical applications (Chaurasiya et al., 2008).

5. Proteasome Inhibition

Withaferin A targets the tumor proteasome, a finding that opens the door for the exploration of 27-O-acetyl-withaferin A in similar capacities. This aspect is crucial for understanding its antitumor effects and potential as a natural proteasome inhibitor (Yang et al., 2007).

6. Withanolides in Cancer Therapeutics

27-O-acetyl-withaferin A is a part of withanolides, which have been identified for their potent anticancer, anti-inflammatory, and neuroprotective activities. Acetylation at specific positions, including C-27, enhances these effects, highlighting its role in therapeutic applications (Hussain et al., 2018).